Cas no 2248371-66-4 (rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carboxylate)

• Product Name: rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carboxylate
• CAS No: 2248371-66-4
• MF: C₁₉H₁₉N₃O₅
• MW: 369.371264696121
• CID: 6170616
• PubChem ID: 165728377
• Update Time: 2025-06-14

rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248371-66-4
• rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carboxylate
• EN300-6525174

• Inchi： 1S/C19H19N3O5/c1-2-21-11-12(10-20-21)16-15(8-5-9-26-16)19(25)27-22-17(23)13-6-3-4-7-14(13)18(22)24/h3-4,6-7,10-11,15-16H,2,5,8-9H2,1H3/t15-,16+/m1/s1
• InChI Key： YQZYQEZDXPJBIM-CVEARBPZSA-N
• SMILES： O1CCC[C@@H](C(=O)ON2C(C3C=CC=CC=3C2=O)=O)[C@@H]1C1C=NN(CC)C=1

Computed Properties

• Exact Mass: 369.13247072g/mol
• Monoisotopic Mass: 369.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 90.7Ų

Additional information on rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carboxylate

Research Brief on rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carboxylate (CAS: 2248371-66-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule modulators targeting specific biological pathways. One such compound, rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carboxylate (CAS: 2248371-66-4), has emerged as a promising candidate for therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activity, and potential applications in drug development.

The compound, characterized by its unique isoindole and pyrazole moieties, has been investigated for its role as a modulator of key enzymatic pathways. Recent studies have demonstrated its ability to interact with specific protein targets, leading to the inhibition of pro-inflammatory cytokines and the modulation of cellular signaling cascades. These properties make it a potential candidate for the treatment of inflammatory and autoimmune diseases, as well as certain types of cancer.

In terms of chemical synthesis, rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carboxylate has been synthesized via a multi-step process involving the coupling of isoindole-1,3-dione derivatives with pyrazole-containing intermediates. The stereochemistry of the compound, particularly the (2R,3R) configuration, has been shown to be critical for its biological activity, as enantiomeric forms exhibit significantly reduced potency.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles for this compound, with moderate plasma protein binding and good tissue penetration. However, challenges remain in optimizing its metabolic stability and reducing potential off-target effects. Recent in vivo studies in rodent models have shown promising results, with significant reductions in inflammatory markers and tumor growth inhibition observed at therapeutic doses.

Ongoing research is focused on elucidating the precise molecular mechanisms of action of this compound, as well as exploring its potential in combination therapies. Preliminary data suggest synergistic effects when used in conjunction with existing immunomodulatory agents, opening new avenues for therapeutic applications. Further clinical validation is required to fully assess its safety and efficacy in human subjects.

In conclusion, rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2R,3R)-2-(1-ethyl-1H-pyrazol-4-yl)oxane-3-carboxylate represents a novel chemical entity with significant therapeutic potential. Its unique structural features and biological activity profile position it as a valuable tool for both basic research and drug development efforts in the chemical biology and pharmaceutical industries.